Cas no 630119-06-1 (1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester
• CAS No: 630119-06-1
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• MDL: MFCD24465767
• CID: 427648
• Update Time: 2025-11-01

1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-,1,1-dimethylethyl ester
• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester

• MDL： MFCD24465767
• Inchi： 1S/C13H18N2O2S/c1-13(2,3)17-12(16)15-7-4-10(5-8-15)11-14-6-9-18-11/h4,6,9H,5,7-8H2,1-3H3
• InChI Key： BGJKIIXFHKNQOS-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC=C(C2=NC=CS2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester (CAS: 630119-06-1)

The compound 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester (CAS: 630119-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of this compound, highlighting its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve yield and purity. These advancements have facilitated further exploration of its biological activities, particularly in the context of anti-inflammatory and anticancer applications.

In vitro and in vivo studies have demonstrated that 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester exhibits promising inhibitory effects on specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. For instance, recent findings suggest its potential as a modulator of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. These insights open new avenues for the development of targeted therapies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as solubility and tissue-specific delivery remain to be addressed in future research.

In conclusion, 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-(2-thiazolyl)-, 1,1-dimethylethyl ester represents a promising scaffold for the design of novel therapeutic agents. Continued research into its mechanism of action and optimization of its pharmacological profile will be essential to unlock its full potential in clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.